Cas no 146137-90-8 (Benzo[b]thiophene-2-carboxylicacid, 5-iodo-, methyl ester)

• Product Name: Benzo[b]thiophene-2-carboxylicacid, 5-iodo-, methyl ester
• CAS No: 146137-90-8
• MF: C₁₀H₇IO₂S
• MW: 318.130853891373
• CID: 101325
• PubChem ID: 19007488
• Update Time: 2025-04-18

Benzo[b]thiophene-2-carboxylicacid, 5-iodo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-2-carboxylicacid, 5-iodo-, methyl ester
• 5-iodo-Benzo[b]thiophene-2-carboxylic acid methyl ester
• methyl 5-iodo-1-benzothiophene-2-carboxylate
• methyl 5-iodobenzo[b]thiophene-2-carboxylate
• HEGKKJCDOJECPN-UHFFFAOYSA-N
• 146137-90-8
• 5-IODO-BENZO[B]THIOPHENE-2-CARBOXYLICACIDMETHYLESTER
• methyl 5-iodo-benzo[b]thiophene-2-carboxylate
• methyl 5-iodobenzo[b]thiophen-2-carboxylate
• FT-0765863
• methyl5-iodobenzo[b]thiophene-2-carboxylate
• DTXSID20597326
• SCHEMBL4477252

• Inchi： 1S/C10H7IO2S/c1-13-10(12)9-5-6-4-7(11)2-3-8(6)14-9/h2-5H,1H3
• InChI Key： HEGKKJCDOJECPN-UHFFFAOYSA-N
• SMILES： IC1C=CC2=C(C=1)C=C(C(=O)OC)S2

Computed Properties

• Exact Mass: 317.92071
• Monoisotopic Mass: 317.92115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• PSA: 26.3